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Compound of Interest

Compound Name: 6-(Trifluoromethyl)indole

Cat. No.: B089118

For Immediate Release

Shanghai, China — December 24, 2025 — An extensive review of publicly available scientific
databases and literature reveals a notable absence of a determined crystal structure for the
compound 6-(Trifluoromethyl)indole. Despite its relevance in medicinal chemistry and
materials science, detailed crystallographic data, including unit cell dimensions, bond lengths,
and angles, does not appear to be published in the public domain. This whitepaper summarizes
the available information on 6-(Trifluoromethyl)indole and outlines the methodology of the
search conducted.

While a definitive crystal structure remains elusive, other physicochemical properties of 6-
(Trifluoromethyl)indole have been documented. This information is crucial for researchers
working with this compound in areas such as drug development and organic synthesis.

Physicochemical Properties

A summary of the known properties of 6-(Trifluoromethyl)indole is presented in Table 1. This
data has been aggregated from various chemical suppliers and databases.
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Property Value Source
Molecular Formula CoHeF3N PubChem[1], Sigma-Aldrich
Molecular Weight 185.15 g/mol Sigma-Aldrich, Chem-Impex[2]

White to green to brown ] S
Appearance Thermo Fisher Scientific
crystals or powder

Melting Point 99-107 °C Chem-Impex[2]

BPYBYPREOVLFED- ] ]
InChl Key PubChem[1], Sigma-Aldrich
UHFFFAOYSA-N

SMILES FC(F)(F)clccc2cec[nH]c2cl Sigma-Aldrich

Table 1: Physicochemical Properties of 6-(Trifluoromethyl)indole

Applications and Research Interest

6-(Trifluoromethyl)indole is a versatile building block in the synthesis of pharmaceuticals and
agrochemicals.[2] The trifluoromethyl group can enhance the metabolic stability and binding
affinity of molecules to biological targets.[2] Its applications are noted in the following areas:

o Pharmaceutical Development: It serves as a precursor in the synthesis of various drug
candidates.

o Agrochemicals: Used in the development of new pesticides and herbicides.

» Materials Science: Employed in the creation of specialized polymers and materials.

Methodology of Literature and Database Search

A comprehensive search for the crystal structure of 6-(Trifluoromethyl)indole was conducted
using multiple scientific search engines and databases. The search queries included “crystal
structure of 6-(trifluoromethyl)indole", "6-(trifluoromethyl)indole crystallographic data", and
targeted searches within the Cambridge Crystallographic Data Centre (CCDC). Despite these
efforts, no specific records containing the solved crystal structure were identified.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/2777523
https://www.chemimpex.com/products/21581
https://www.chemimpex.com/products/21581
https://pubchemlite.lcsb.uni.lu/e/compound/2777523
https://www.benchchem.com/product/b089118?utm_src=pdf-body
https://www.benchchem.com/product/b089118?utm_src=pdf-body
https://www.chemimpex.com/products/21581
https://www.chemimpex.com/products/21581
https://www.benchchem.com/product/b089118?utm_src=pdf-body
https://www.benchchem.com/product/b089118?utm_src=pdf-body
https://www.benchchem.com/product/b089118?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Logical Workflow for Structure Determination

For researchers interested in determining the crystal structure of 6-(Trifluoromethyl)indole, a
general experimental workflow is outlined below. This diagram illustrates the typical steps
involved in single-crystal X-ray crystallography.
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Synthesis & Purification

Synthesis of 6-(Trifluoromethyl)indole

'

Purification (e.g., Recrystallization, Chromatography)

Crystallization

Single Crystal Growth (e.g., Slow Evaporation, Vapor Diffusion)

X-ray Diffraction

Data Collection using a Diffractometer

Structure Soluti$n & Refinement

Structure Solution (e.g., Direct Methods)

'

Structural Refinement

'

Validation and Analysis

v

final_structure

Click to download full resolution via product page

Caption: A generalized workflow for the determination of a small molecule crystal structure.
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Conclusion

While the exact crystal structure of 6-(Trifluoromethyl)indole is not currently available in the
public domain, its importance in various fields of chemical research is evident. The
determination and publication of its crystal structure would be a valuable contribution to the
scientific community, providing deeper insights into its solid-state properties and intermolecular
interactions. It is hoped that this document provides a useful summary of the existing

knowledge and a framework for future structural studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089118#crystal-structure-of-6-trifluoromethyl-indole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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